Cas no 56190-08-0 (Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)-)

Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)- structure
56190-08-0 structure
Product Name:Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)-
CAS No:56190-08-0
MF:C8H8Br2S
MW:296.022119522095
CID:349532
PubChem ID:19437135
Update Time:2025-04-19

Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)-
    • 1-bromo-2-(bromomethyl)-4-methylsulfanylbenzene
    • SCHEMBL9211707
    • 1-Bromo-2-(bromomethyl)-4-(methylsulfanyl)benzene
    • DTXSID70598823
    • 2-bromo-5-(methylthio)benzyl bromide
    • LPOLCKSQINTQAU-UHFFFAOYSA-N
    • 56190-08-0
    • Inchi: 1S/C8H8Br2S/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,5H2,1H3
    • InChI Key: LPOLCKSQINTQAU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1CBr)SC

Computed Properties

  • Exact Mass: 293.87134
  • Monoisotopic Mass: 293.87135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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